N'-hydroxy-4-(morpholin-4-yl)-3-(trifluoromethyl)benzene-1-carboximidamide

• Molecular Formula: C12H14F3N3O2
• Molecular Weight: 289.25 g/mol
• IUPAC Name: N'-hydroxy-4-morpholin-4-yl-3-(trifluoromethyl)benzenecarboximidamide
• InChI: InChI=1S/C12H14F3N3O2/c13-12(14,15)9-7-8(11(16)17-19)1-2-10(9)18-3-5-20-6-4-18/h1-2,7,19H,3-6H2,(H2,16,17)
• InChI Key: GMZCTVSYHPHGGB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C(=NO)N)C(F)(F)F

Description

N'-hydroxy-4-(morpholin-4-yl)-3-(trifluoromethyl)benzene-1-carboximidamide is a useful research compound. Its molecular formula is C12H14F3N3O2 and its molecular weight is 289.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-morpholino-3-(trifluoromethyl)benzonitrile (17.3 g, 67.3 mmol) in ethanol (400 mL) was added a 50% aqueous solution of hydroxylamine (4.9 mL, 74.1 mmol) dropwise. The mixture was heated at about 65° C. for 24 hours. The mixture was cooled to ambient temperature and the solid was removed by filtration. The fitrate was partitioned between ethyl acetate (1.8 L) and water (1.5 L). The organic layer was washed with water (1.0 L) and brine (1.0 L) and dried over anhydrous magnesium sulphate. The solvent was removed in vacuo to give N′-hydroxy-4-morpholino-3-(trifluoromethyl)benzimidamide (18.6 g, 91%) as a mixture of syn/anti isomers. LCMS (Table 1, Method b) Rt=1.85 min, m/z 290.15 (M+H)+; 1H NMR (DMSO-d6, 400 MHz) 9.75 (s, 1H), 8.09-8.16 (m, 1H), 7.89-7.96 (m, 1H), 7.52-7.58 (m, 1H), 3.66-3.72 (m, 4H), 2.83-2.93 (m, 4H).